Cas no 1251568-62-3 (N-[(3,4-dimethoxyphenyl)methyl]-4-(propan-2-yl)-2-(1H-pyrrol-1-yl)-1,3-thiazole-5-carboxamide)

• Product Name: N-[(3,4-dimethoxyphenyl)methyl]-4-(propan-2-yl)-2-(1H-pyrrol-1-yl)-1,3-thiazole-5-carboxamide
• CAS No: 1251568-62-3
• MF: C₂₀H₂₃N₃O₃S
• MW: 385.47992348671
• CID: 5395681
• Update Time: 2025-06-03

N-[(3,4-dimethoxyphenyl)methyl]-4-(propan-2-yl)-2-(1H-pyrrol-1-yl)-1,3-thiazole-5-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-[(3,4-dimethoxyphenyl)methyl]-4-propan-2-yl-2-pyrrol-1-yl-1,3-thiazole-5-carboxamide
• N-[(3,4-dimethoxyphenyl)methyl]-4-(propan-2-yl)-2-(1H-pyrrol-1-yl)-1,3-thiazole-5-carboxamide

• Inchi： 1S/C20H23N3O3S/c1-13(2)17-18(27-20(22-17)23-9-5-6-10-23)19(24)21-12-14-7-8-15(25-3)16(11-14)26-4/h5-11,13H,12H2,1-4H3,(H,21,24)
• InChI Key： JMWTXJOQXPAVTI-UHFFFAOYSA-N
• SMILES： S1C(C(NCC2=CC=C(OC)C(OC)=C2)=O)=C(C(C)C)N=C1N1C=CC=C1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Dimethoxybenzenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Methoxybenzenes Dimethoxybenzenes

Additional information on N-[(3,4-dimethoxyphenyl)methyl]-4-(propan-2-yl)-2-(1H-pyrrol-1-yl)-1,3-thiazole-5-carboxamide

Comprehensive Analysis of N-[(3,4-dimethoxyphenyl)methyl]-4-(propan-2-yl)-2-(1H-pyrrol-1-yl)-1,3-thiazole-5-carboxamide (CAS No. 1251568-62-3)

The compound N-[(3,4-dimethoxyphenyl)methyl]-4-(propan-2-yl)-2-(1H-pyrrol-1-yl)-1,3-thiazole-5-carboxamide (CAS No. 1251568-62-3) is a structurally complex molecule that has garnered significant interest in the field of medicinal chemistry and drug discovery. Its unique combination of a thiazole core, pyrrole substituent, and dimethoxyphenyl moiety makes it a promising candidate for various biomedical applications. Researchers are particularly intrigued by its potential as a modulator of specific biological pathways, which could lead to breakthroughs in treating chronic diseases.

One of the most searched questions in the scientific community revolves around the synthetic routes for N-[(3,4-dimethoxyphenyl)methyl]-4-(propan-2-yl)-2-(1H-pyrrol-1-yl)-1,3-thiazole-5-carboxamide. The compound is typically synthesized through multi-step organic reactions, including condensation and cyclization processes. The thiazole ring is often constructed using Hantzsch thiazole synthesis, while the pyrrole group is introduced via palladium-catalyzed cross-coupling reactions. These methods are frequently discussed in forums and research papers, highlighting the compound's relevance in modern synthetic chemistry.

In recent years, the demand for small-molecule inhibitors and biologically active compounds has surged, and N-[(3,4-dimethoxyphenyl)methyl]-4-(propan-2-yl)-2-(1H-pyrrol-1-yl)-1,3-thiazole-5-carboxamide fits perfectly into this trend. Its structural features suggest potential interactions with enzymes and receptors involved in inflammation and metabolic disorders. This aligns with current research hotspots, such as targeted therapy and precision medicine, making it a subject of intense study in academic and pharmaceutical circles.

The pharmacokinetic properties of N-[(3,4-dimethoxyphenyl)methyl]-4-(propan-2-yl)-2-(1H-pyrrol-1-yl)-1,3-thiazole-5-carboxamide are another area of interest. Preliminary studies indicate moderate solubility and permeability, which are critical factors for oral bioavailability. Researchers are exploring formulation strategies, such as nanoparticle delivery systems, to enhance its therapeutic efficacy. These advancements are closely monitored by professionals seeking innovative solutions for drug development challenges.

From a commercial perspective, the compound's patent landscape and market potential are frequently analyzed. With the rise of personalized medicine, molecules like N-[(3,4-dimethoxyphenyl)methyl]-4-(propan-2-yl)-2-(1H-pyrrol-1-yl)-1,3-thiazole-5-carboxamide are gaining traction due to their specificity and low toxicity profiles. Companies are investing in scalable synthesis methods to meet the growing demand for high-purity batches, as indicated by the increasing number of inquiries for CAS No. 1251568-62-3 in chemical databases.

Environmental and sustainability considerations are also part of the discourse surrounding this compound. Green chemistry approaches, such as catalytic methods and solvent-free reactions, are being explored to minimize waste during its production. This reflects the broader shift toward eco-friendly synthesis in the pharmaceutical industry, a topic that resonates with both researchers and regulatory bodies.

In conclusion, N-[(3,4-dimethoxyphenyl)methyl]-4-(propan-2-yl)-2-(1H-pyrrol-1-yl)-1,3-thiazole-5-carboxamide (CAS No. 1251568-62-3) represents a fascinating intersection of chemistry, biology, and medicine. Its structural complexity, combined with its potential therapeutic applications, ensures its place in ongoing scientific investigations. As research progresses, this compound may well become a cornerstone in the development of next-generation therapeutics.